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Compound of Interest

Compound Name: Islanditoxin

Cat. No.: B239503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular and structural

characteristics of Islanditoxin, a cyclic peptide mycotoxin. The information presented herein is

curated for professionals engaged in toxicological research, natural product chemistry, and

drug development.

Molecular and Physicochemical Properties
Islanditoxin, also known as Cyclochlorotine, is a hepatotoxic mycotoxin produced by the

fungus Penicillium islandicum.[1][2] Its defining characteristic is the presence of dichlorinated

proline within its cyclic peptide structure. The key molecular and physical properties are

summarized in the table below.

Property Value Source

Molecular Formula C₂₄H₃₁Cl₂N₅O₇ PubChem CID 114782[3][4]

Molar Mass 572.44 g/mol [2]

Appearance Solid Human Metabolome Database

Melting Point 250 - 251 °C Human Metabolome Database

Synonyms
Cyclochlorotine, Yellowed rice

toxin
[2][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b239503?utm_src=pdf-interest
https://www.benchchem.com/product/b239503?utm_src=pdf-body
https://www.benchchem.com/product/b239503?utm_src=pdf-body
https://www.toxicology.cz/modules.php/modules.php?name=News&file=print&sid=533
https://en.wikipedia.org/wiki/Cyclochlorotine
https://pubchem.ncbi.nlm.nih.gov/compound/Islanditoxin
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclochlorotine
https://en.wikipedia.org/wiki/Cyclochlorotine
https://en.wikipedia.org/wiki/Cyclochlorotine
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclochlorotine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b239503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: An earlier proposed molecular formula was C₂₅H₃₃O₈N₅Cl₂.[5] However, subsequent

analysis has led to the currently accepted formula.

Peptide Composition and Structure
Islanditoxin is a cyclic pentapeptide, meaning it is composed of five amino acid residues

linked in a circular structure.[1][2][3] The peptide contains both common and unusual amino

acids, contributing to its unique chemical properties and biological activity.

The amino acid sequence of Islanditoxin is: cyclo-(L-α-aminobutyryl-L-seryl-L-seryl-3β,4β-

dichloro-L-prolyl-3-phenyl-β-alanyl-)[3]

A slight variation in nomenclature describes the composition as cyclo-(L-dichloroprolyl-D-β-

amino-β-phenylpropionyl-L-α-amino-n-butyryl-L-seryl-L-serin).[1] The constituent amino acids

identified through hydrolysis are:

L-Serine (Ser): Two residues are present in the cyclic structure.[5]

L-α-aminobutyric acid (Abu): An isomer of the more common aminobutyric acids.[5]

3-phenyl-β-alanine (β-Phe): An unusual β-amino acid.[6]

3,4-dichloro-L-proline (Cl₂-Pro): A rare, halogenated derivative of proline.[6]

The presence of the two chlorine atoms is critical for its toxicity; removal of these atoms results

in a complete loss of toxic activity.[1]

Experimental Protocols for Characterization
The elucidation of Islanditoxin's structure involved a series of classical and modern analytical

techniques.

Islanditoxin is isolated from the cultured broth of Penicillium islandicum.[5] The purification

process involves recrystallization from different solvents. Recrystallization from methanol or

water yields islanditoxin monomethanolate or monohydrate, respectively. To obtain the free,

solventless form, recrystallization from boiling acetone is required.[7]
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Complete Hydrolysis: To identify the constituent amino acids, the peptide is subjected to

complete hydrolysis using 12 N hydrochloric acid.[5] This harsh treatment breaks all peptide

bonds, releasing the individual amino acids for identification.

Mild Hydrolysis: To quantify specific amino acids, milder conditions are used. For instance,

mild hydrolysis with 4.5 N hydrochloric acid demonstrated that one mole of islanditoxin
yields two moles of serine.[5]

The sequence of amino acids was determined through partial hydrolysis and terminal amino

acid analysis.[7]

Partial Hydrolysis: Controlled hydrolysis with concentrated hydrochloric acid at room

temperature generates smaller peptide fragments.[7]

Terminal Amino Acid Analysis:

N-terminal analysis: The DNP (2,4-dinitrophenyl) method was used to identify the N-

terminal amino acid of the resulting fragments.[7]

C-terminal analysis: Hydrazinolysis was employed to determine the C-terminal amino acid.

[7]

By analyzing the overlapping sequences of these fragments, the circular structure of the parent

molecule was deduced.

Biosynthesis
The biosynthesis of Islanditoxin is a complex process that does not involve ribosomal protein

synthesis. Instead, it is synthesized by a large, multi-domain enzyme complex known as a Non-

Ribosomal Peptide Synthetase (NRPS).[2][6]

The core of this biosynthetic pathway is the NRPS named CctN.[6] The general workflow for

the biosynthesis is depicted below.
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Caption: Biosynthetic pathway of Islanditoxin via Non-Ribosomal Peptide Synthetase (NRPS).

This diagram illustrates the key stages in the biosynthesis of Islanditoxin. Precursor amino

acids undergo necessary modifications, such as halogenation in the case of proline, before

being assembled in a specific order on the CctN enzyme complex. The final step involves the

cyclization and release of the mature Islanditoxin molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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